Cas no 1351844-52-4 (2-(3,4-dimethoxybenzenesulfonyl)-3H-benzo[f]chromen-3-one)

• Product Name: 2-(3,4-dimethoxybenzenesulfonyl)-3H-benzo[f]chromen-3-one
• CAS No: 1351844-52-4
• MF: C₂₁H₁₆O₆S
• MW: 396.413145065308
• CID: 5198522
• Update Time: 2023-03-19

2-(3,4-dimethoxybenzenesulfonyl)-3H-benzo[f]chromen-3-one Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-dimethoxybenzenesulfonyl)-3H-benzo[f]chromen-3-one
• 3H-Naphtho[2,1-b]pyran-3-one, 2-[(3,4-dimethoxyphenyl)sulfonyl]-

• Inchi： 1S/C21H16O6S/c1-25-18-10-8-14(11-19(18)26-2)28(23,24)20-12-16-15-6-4-3-5-13(15)7-9-17(16)27-21(20)22/h3-12H,1-2H3
• InChI Key： ZPAFGCXVFYWHDH-UHFFFAOYSA-N
• SMILES： C12=CC=C3C(=C1C=C(S(C1=CC=C(OC)C(OC)=C1)(=O)=O)C(=O)O2)C=CC=C3

Computed Properties

• Exact Mass: 396.067
• Monoisotopic Mass: 396.067
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 724
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87.3A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthopyrans Naphthopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthopyrans